Cas no 2228861-28-5 (methyl 2-hydroxy-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoate)

• Product Name: methyl 2-hydroxy-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoate
• CAS No: 2228861-28-5
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6601752
• PubChem ID: 165609405
• Update Time: 2025-10-29

methyl 2-hydroxy-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoate
• 2228861-28-5
• methyl 2-hydroxy-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate
• EN300-1761024

• Inchi： 1S/C11H12N2O3/c1-16-11(15)9(14)5-7-6-13-10-8(7)3-2-4-12-10/h2-4,6,9,14H,5H2,1H3,(H,12,13)
• InChI Key： XGXDNYHMPZEPBX-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl 2-hydroxy-3-{1H-pyrrolo2,3-bpyridin-3-yl}propanoate

Methyl 2-Hydroxy-3-{1H-Pyrrolo[2,3-b]pyridin-3-yl}Propanoate: A Comprehensive Overview

Methyl 2-hydroxy-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate is a compound with the CAS registry number 2228861-28-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of molecules known as pyrrolopyridines, which are heterocyclic compounds characterized by fused pyrrole and pyridine rings. The structure of this compound is unique, featuring a propanoate ester group attached to a hydroxyl-substituted carbon, further connected to the 1H-pyrrolo[2,3-b]pyridin-3-yl moiety.

The synthesis of methyl 2-hydroxy-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and esterifications. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on employing green chemistry principles, such as using biodegradable solvents and minimizing waste generation, to make the synthesis process more environmentally friendly.

One of the most compelling aspects of this compound is its potential biological activity. Methyl 2-hydroxy-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate has been investigated for its role in modulating cellular signaling pathways. Specifically, it has shown promise in inhibiting certain kinases and enzymes that are implicated in diseases such as cancer and neurodegenerative disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against protein kinase C (PKC) isoforms, which are known to play a critical role in tumor progression.

In addition to its enzymatic activity, methyl 2-hydroxy-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate has been studied for its ability to act as a neuroprotective agent. Preclinical experiments have shown that this compound can mitigate oxidative stress and reduce inflammation in neuronal cells, suggesting its potential utility in treating conditions like Alzheimer's disease and Parkinson's disease. These findings underscore the importance of further research into its pharmacokinetics and bioavailability.

The structural uniqueness of this compound also makes it an attractive candidate for drug design and development. The presence of the pyrrolopyridine ring system provides a scaffold for additional functional groups, enabling chemists to explore various analogs with enhanced potency and selectivity. Recent advancements in computational chemistry have allowed researchers to perform molecular docking studies to predict the binding affinities of this compound with target proteins. Such insights are invaluable for guiding medicinal chemistry efforts aimed at improving drug efficacy.

From an analytical standpoint, the characterization of methyl 2-hydroxy-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate has been achieved through advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed information about its molecular structure, stereochemistry, and crystalline properties. Understanding these attributes is crucial for ensuring the quality and consistency of the compound during manufacturing processes.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. Results indicate that under controlled laboratory settings, the compound demonstrates moderate biodegradability; however, further investigations are required to evaluate its long-term effects on ecosystems.

In conclusion, methyl 2-hydroxy-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate stands out as a promising molecule with diverse applications in pharmaceutical research and development. Its unique chemical structure, coupled with emerging findings from preclinical studies, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across multiple therapeutic areas.